Cas no 1417634-21-9 (4-phenylmethanesulfonylpiperidine hydrochloride)

• Product Name: 4-phenylmethanesulfonylpiperidine hydrochloride
• CAS No: 1417634-21-9
• MF: C₁₂H₁₈ClNO₂S
• MW: 275.79482126236
• MDL: MFCD26593699
• CID: 4595750
• PubChem ID: 72716334
• Update Time: 2025-06-09

4-phenylmethanesulfonylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Benzylsulfonylpiperidine hydrochloride
• 4-phenylmethanesulfonylpiperidine hydrochloride
• AKOS016352895
• 4-benzylsulfonylpiperidine;hydrochloride
• NS-04499
• 4-(Benzylsulfonyl)piperidine hydrochloride
• EN300-241149
• MFCD26593699
• 4-benzylsulfonylpiperidinehydrochloride
• F2167-0245
• 1417634-21-9

• MDL： MFCD26593699
• Inchi： 1S/C12H17NO2S.ClH/c14-16(15,12-6-8-13-9-7-12)10-11-4-2-1-3-5-11;/h1-5,12-13H,6-10H2;1H
• InChI Key： VNXWAORMGUJLBR-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)S(C1CCNCC1)(=O)=O.Cl

Computed Properties

• Exact Mass: 275.0746777g/mol
• Monoisotopic Mass: 275.0746777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-phenylmethanesulfonylpiperidine hydrochloride

Introduction to 4-phenylmethanesulfonylpiperidine hydrochloride (CAS No. 1417634-21-9)

4-phenylmethanesulfonylpiperidine hydrochloride, with the chemical identifier CAS No. 1417634-21-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonyl piperidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural motif of this molecule, featuring a piperidine ring substituted with a phenylmethylsulfonyl group, imparts unique pharmacokinetic and pharmacodynamic properties that make it a valuable scaffold for drug discovery.

The 4-phenylmethanesulfonylpiperidine hydrochloride structure combines the lipophilicity of the phenyl ring with the hydrogen bonding capability of the sulfonyl group, enhancing its interaction with biological targets. This dual functionality has been exploited in various research endeavors, particularly in the development of novel chemotherapeutic agents and central nervous system (CNS) drugs. The compound’s solubility profile, influenced by the hydrochloride salt form, further facilitates its formulation in pharmaceutical solutions, making it suitable for both in vitro and in vivo studies.

In recent years, there has been a surge in research focused on sulfonyl piperidine derivatives due to their reported efficacy in modulating neurotransmitter systems. 4-phenylmethanesulfonylpiperidine hydrochloride has been investigated for its potential role in treating neurological disorders such as depression, anxiety, and chronic pain. Preclinical studies have demonstrated its ability to interact with serotonin and dopamine receptors, suggesting a mechanism of action that could be exploited for therapeutic benefit. These findings have prompted further exploration into its pharmacological properties and potential clinical applications.

The synthesis of 4-phenylmethanesulfonylpiperidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the sulfonyl group followed by nucleophilic substitution on the piperidine ring. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to optimize the reaction pathway. The final step involves converting the free base into its hydrochloride salt to enhance stability and solubility.

One of the most compelling aspects of 4-phenylmethanesulfonylpiperidine hydrochloride is its versatility as a chemical probe in medicinal chemistry. Researchers have utilized this compound as a starting point for structure-activity relationship (SAR) studies, modifying its core structure to identify more potent derivatives. For instance, alterations in the phenyl ring substituents or the sulfonyl group have led to compounds with enhanced binding affinity and selectivity for specific biological targets. Such modifications underscore the importance of 4-phenylmethanesulfonylpiperidine hydrochloride as a building block in drug design.

The pharmacological profile of 4-phenylmethanesulfonylpiperidine hydrochloride has also been explored in models of inflammation and autoimmune diseases. Studies indicate that this compound can modulate inflammatory pathways by interacting with key enzymes and receptors involved in immune responses. This mechanism has opened up new avenues for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its potential anti-protozoal activity has been noted in early-stage research, suggesting applications in parasitic disease treatment.

From a regulatory perspective, 4-phenylmethanesulfonylpiperidine hydrochloride (CAS No. 1417634-21-9) must comply with stringent quality standards set by global pharmaceutical authorities. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency and safety in production. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to verify purity and structural integrity throughout the supply chain.

The future prospects of 4-phenylmethanesulfonylpiperidine hydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in computational chemistry and artificial intelligence are being leveraged to accelerate drug discovery efforts involving this compound. Collaborative initiatives between academia and industry are also fostering new insights into its potential uses across multiple therapeutic domains.

In conclusion, 4-phenylmethanesulfonylpiperidine hydrochloride represents a significant advancement in pharmaceutical chemistry due to its unique structural features and diverse biological activities. Its role as a key intermediate in drug development underscores its importance in modern medicine. As research continues to uncover new therapeutic possibilities, this compound is poised to play an integral part in addressing some of today’s most pressing medical challenges.